2-(4-(Difluoromethyl)piperidin-1-yl)ethan-1-ol
Overview
Description
2-(4-(Difluoromethyl)piperidin-1-yl)ethan-1-ol, also known as 4-difluoromethyl-1-piperidineethanol, is an organic compound with a molecular formula of C6H12F2NO. It is a colorless liquid with a faint odor and is soluble in water, alcohol, and ether. It is a versatile compound with a wide range of applications in the pharmaceutical, chemical, and agricultural industries.
Scientific Research Applications
Pharmacological Synthesis
Piperidine derivatives are integral in the synthesis of various pharmaceuticals. They are present in more than twenty classes of drugs, including alkaloids . The versatility of piperidine compounds allows for the creation of a multitude of biologically active molecules, which can be tailored for specific pharmacological targets.
Anticancer Agents
Recent studies have shown that piperidine derivatives can be utilized as anticancer agents. Specific N-(piperidine-4-yl) benzamide compounds have been synthesized and investigated for their effects against cancer cells, with modifications to the piperidine ring influencing cytotoxicity .
Antimicrobial and Antifungal Applications
Piperidine derivatives also exhibit antimicrobial and antifungal properties. This makes them valuable in the development of new treatments for infections, especially as resistance to current drugs becomes more prevalent .
Analgesic and Anti-inflammatory
Due to their pharmacophoric features, piperidine derivatives serve as analgesic and anti-inflammatory agents. They play a significant role in pain management and reducing inflammation, contributing to patient care in various medical conditions .
Neurodegenerative Diseases
Piperidine derivatives have shown promise in the treatment of neurodegenerative diseases such as Alzheimer’s. Their ability to interact with neurological pathways offers potential for the development of new therapeutic strategies .
Antiviral and Antimalarial
The structural flexibility of piperidine allows for the creation of compounds with antiviral and antimalarial activities. These derivatives are crucial in the fight against diseases like malaria and emerging viral infections .
properties
IUPAC Name |
2-[4-(difluoromethyl)piperidin-1-yl]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15F2NO/c9-8(10)7-1-3-11(4-2-7)5-6-12/h7-8,12H,1-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVOVJRWZQNBDHD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(F)F)CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15F2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-(Difluoromethyl)piperidin-1-yl)ethan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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